5-{[(2,4-dimethylphenyl)amino]sulfonyl}-2-methylbenzoic acid

• IUPAC Name: 5-[(2,4-dimethylphenyl)sulfamoyl]-2-methylbenzoic acid
• InChI: InChI=1S/C16H17NO4S/c1-10-4-7-15(12(3)8-10)17-22(20,21)13-6-5-11(2)14(9-13)16(18)19/h4-9,17H,1-3H3,(H,18,19)
• InChI Key: KZKNDXVURYTFOG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NS(=O)(=O)C2=CC(=C(C=C2)C)C(=O)O)C
• Molecular Formula: C16H17NO4S
• Molecular Weight: 319.4 g/mol

Description

5-{[(2,4-dimethylphenyl)amino]sulfonyl}-2-methylbenzoic acid, commonly known as DMSB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. DMSB is a benzene derivative that has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been extensively studied.

Mechanism of Action

The mechanism of action of DMSB is not fully understood, but it has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory mediators. DMSB has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
DMSB has been reported to have anti-inflammatory and analgesic effects in animal models of inflammation and pain. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, DMSB has been used as a building block for the synthesis of fluorescent dyes and liquid crystals, which have potential applications in imaging and display technologies.

Advantages and Limitations for Lab Experiments

DMSB has several advantages for lab experiments, such as its low toxicity and high solubility in organic solvents. However, its low water solubility and instability in aqueous solutions can limit its use in some experiments.

Future Directions

There are several future directions for the study of DMSB, such as the synthesis of novel derivatives with improved properties, the investigation of its mechanism of action, and the exploration of its potential applications in various fields, such as imaging and display technologies. In addition, the development of new methods for the synthesis of DMSB and its derivatives could improve the yield and efficiency of their production.

Synthesis Methods

DMSB has been synthesized using various methods, such as the reaction of 2-methylbenzoic acid with N,N-dimethyl-p-toluidine and chlorosulfonic acid, or the reaction of 2-methylbenzoic acid with p-toluenesulfonic acid, N,N-dimethyl-p-toluidine, and sulfur trioxide. The yield of DMSB can be improved by optimizing the reaction conditions, such as the reaction time, temperature, and reactant ratio.

Scientific Research Applications

DMSB has been widely used in scientific research due to its potential applications in various fields. It has been reported to have anti-inflammatory, analgesic, and antitumor activities. In addition, DMSB has been used as a building block for the synthesis of other compounds, such as fluorescent dyes and liquid crystals.